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Compound of Interest

2-(4-Bromophenyl)-N,N-
Compound Name:
dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

\ J

Application Note: 2-(4-Bromophenyl)-N,N-dimethylethanamine as a Multifunctional Research
Scaffold

Abstract

2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 15221-61-1), also known as 4-bromo-
N,N-dimethylphenethylamine (4-Br-DMPEA), is a halogenated phenethylamine derivative
serving two critical roles in modern drug discovery: as a robust synthetic building block for
cross-coupling reactions (e.g., synthesis of Tamoxifen analogs) and as a pharmacological
probe for Structure-Activity Relationship (SAR) studies of monoaminergic systems. This guide
details protocols for its utilization in Palladium-catalyzed synthesis and in vitro pharmacological
screening.

Chemical Profile & Properties[1][2][3][4][5]
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Property Specification

IUPAC Name 2-(4-Bromophenyl)-N,N-dimethylethanamine
Common Name 4-Bromo-DMPEA

CAS Number 15221-61-1

Molecular Formula C10H14BrN

Molecular Weight 228.13 g/mol

Pale yellow oil or low-melting solid (Free base);

Physical State . .
White solid (HCI salt)

Soluble in DCM, MeOH, DMSO; HCI salt soluble

Solubility ) )
in water

) Aryl Bromide (Synthetic Handle), Tertiary Amine
Key Functional Groups )
(Basic Center)

Application I: Synthetic Scaffold (Suzuki-Miyaura
Cross-Coupling)

Context: The aryl bromide moiety at the para position renders 4-Br-DMPEA an ideal
electrophile for Palladium-catalyzed cross-coupling. This reactivity is exploited in the synthesis
of selective Estrogen Receptor Modulators (SERMs) and complex CNS ligands, where the
phenethylamine tail is grafted onto biaryl cores.

Mechanism of Action: The reaction proceeds via a catalytic cycle involving:
o Oxidative Addition: Pd(0) inserts into the C-Br bond.
o Transmetallation: The boronate species transfers its organic group to the Pd center.

e Reductive Elimination: The C-C bond is formed, regenerating Pd(0).

Visualization: Catalytic Workflow
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Figure 1: Suzuki-Miyaura coupling workflow utilizing 4-Br-DMPEA as the electrophilic partner.

Experimental Protocol: Biaryl Synthesis via Suzuki
Coupling

Objective: Synthesize 4-(N,N-dimethylaminoethyl)biphenyl derivatives.

Reagents:

Substrate: 4-Br-DMPEA (1.0 equiv, 1.0 mmol, 228 mg)

Coupling Partner: Phenylboronic acid (1.2 equiv, 1.2 mmol, 146 mg)

Catalyst: Pd(PPhs)a (5 mol%, 0.05 mmol, 58 mg)

Base: Na2COs (2.0 M aqueous solution, 2.0 mL)

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/EtOH (10 mL)
Procedure:

 Inert Atmosphere Setup: Flame-dry a two-neck round-bottom flask and purge with Argon for
15 minutes.

e Solvent Degassing: Sparge the DME with Argon for 20 minutes to remove dissolved oxygen
(critical to prevent Pd oxidation).
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o Addition: Charge the flask with 4-Br-DMPEA, Phenylboronic acid, and Pd(PPhs)4. Add the
degassed DME and aqueous NazCOs.

e Reaction: Heat the mixture to reflux (85°C) under Argon for 12—-16 hours. Monitor by TLC
(Mobile phase: 5% MeOH in DCM).

o Workup: Cool to room temperature. Dilute with water (20 mL) and extract with Ethyl Acetate
(3x 20 mL).

 Purification: Dry combined organics over MgSOua, filter, and concentrate. Purify via flash
column chromatography (Silica gel; Gradient: 0-10% MeOH in DCM with 1% NH4OH to
prevent tailing of the amine).

Validation:
* Yield Expectations: 70-85%.

 NMR Check: Disappearance of the aromatic doublet at ~7.4 ppm (adjacent to Br) and
appearance of new biaryl protons.

Application ll: Pharmacological Probe (SAR
Profiling)

Context: 4-Br-DMPEA serves as a critical "negative control” or "scaffold probe” in the study of
psychedelic phenethylamines (like 2C-B). By lacking the 2,5-dimethoxy substitution pattern of
2C-B, 4-Br-DMPEA allows researchers to isolate the contribution of the halogen atom versus
the alkoxy groups in receptor binding affinity (e.g., 5-HT2A vs. TAAR1).

Visualization: SAR Logic Tree

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phenethylamine Scaffold

+ 4-Br, N,N-Me2 \ + 4-Br, 2,5-OMe

4-Br-DMPEA 2C-B
(Target Compound) (2,5-Dimethoxy Analog)

Test Test

SERT/DAT Transporter 5-HT2A Receptor
(Uptake Inhibition) (Psychedelic Potential)

T !
1 |

I |
Hypothesis Hypothesis
| |

High Affinity
(Lipophilic Interaction)

Low Affinity
(Lack of H-Bonding)

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) logic comparing 4-Br-DMPEA to the known
psychedelic 2C-B.

Protocol: Preparation for In Vitro Binding Assays

Objective: Prepare stable stock solutions for high-throughput screening (HTS) against
monoamine transporters.

Reagents:

o 4-Br-DMPEA Hydrochloride (Water soluble) or Free Base (requires DMSO).
o Assay Buffer: 50 mM Tris-HCI, 120 mM NaCl, 5 mM KCI, pH 7.4.
Procedure:

e Stock Solution (10 mM):
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o If HCI Salt: Dissolve 2.64 mg in 1.0 mL deionized water. Vortex for 30 seconds.

o If Free Base: Dissolve 2.28 mg in 1.0 mL 100% DMSO. (Note: DMSO concentration in
final assay must be <0.1% to avoid cytotoxicity).

o Serial Dilution:

o Prepare a 1:3 dilution series in Assay Buffer to generate concentrations ranging from 10
MM to 0.1 nM.

o Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw cycles
which can degrade the free base.

Scientific Insight: The para-bromo substituent significantly increases lipophilicity (LogP ~3.2)
compared to the non-halogenated parent. This enhances blood-brain barrier (BBB)
permeability predictions and affinity for hydrophobic pockets in the Trace Amine Associated
Receptor 1 (TAARL).

Analytical Standardization

Protocol: HPLC-MS Identification

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 pm, 4.6 x 100 mm).
e Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 10 minutes.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm (Aryl absorption) and ESI+ MS.

o Expected Mass: [M+H]* = 228.0/230.0 (Characteristic 1:1 Br isotope pattern).

Safety & Handling
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Hazards: Irritant to eyes, skin, and respiratory system. Potential CNS activity; treat as a
potent neuroactive chemical.

Storage: Store under inert gas (Argon/Nitrogen) at 2—8°C. The free base effectively absorbs
CO:z from air; the HCI salt is more stable.

Disposal: Halogenated organic waste streams. Do not dispose of down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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